Pirazolac

• CAS: 71002-09-0
• Synonyms: 4-(4-chlorophenyl)-1-(4-fluorophenyl)pyrazole-3-acetic acid; pirazolac
• Molecular Formula: C17H12ClFN2O2
• Molecular Weight: 330.7 g/mol
• SMILES: C1=CC(=CC=C1C2=CN(N=C2CC(=O)O)C3=CC=C(C=C3)F)Cl
• InChI: InChI=1S/C17H12ClFN2O2/c18-12-3-1-11(2-4-12)15-10-21(20-16(15)9-17(22)23)14-7-5-13(19)6-8-14/h1-8,10H,9H2,(H,22,23)
• InChIKey: YAMFWQIVVMITPG-UHFFFAOYSA-N

Pirazolac (CAS 71002-09-0), also known as ZK-76604, MY-309, and SCH 376, is a non-steroidal anti-inflammatory drug (NSAID) belonging to the heterocyclic acetic acid subclass and structurally derived from indomethacin. It was developed by Schering AG and approved in Italy for treating rheumatoid arthritis and ankylosing spondylitis before market withdrawal.

Pirazolac (CAS 71002-09-0): NSAID Pyrazole-Acetic Acid Derivative Overview for Scientific Procurement

Pirazolac (CAS 71002-09-0), also known as ZK-76604, MY-309, and SCH 376, is a non-steroidal anti-inflammatory drug (NSAID) belonging to the heterocyclic acetic acid subclass and structurally derived from indomethacin [1]. It was developed by Schering AG and approved in Italy (1995) for treating rheumatoid arthritis and ankylosing spondylitis before market withdrawal [2]. The compound is characterized by a 1H-pyrazole-3-acetic acid core with 4-chlorophenyl and 4-fluorophenyl substitutions (C₁₇H₁₂ClFN₂O₂, MW 330.74) [3], and functions as a cyclooxygenase (COX) inhibitor targeting prostaglandin synthesis [4].

• [1] Täuber U. The pharmacokinetics of pirazolac in human subjects. Drugs Exp Clin Res. 1990;16(1):13-20. PMID: 2376240. View Source
• [2] Lea AP, Goa KL. Pirazolac. BioDrugs. 1996;6(6):506-510. doi: 10.1007/BF03259371. View Source
• [3] PeptideDB. Pirazolac CAS Registry Number: 71002-09-0. CAS Name: 4-(4-Chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazole-3-acetic acid. View Source
• [4] 智慧芽新药情报库. 吡拉唑酸(Pirazolac) - 药物靶点：COXs. 更新于2026-02-15. View Source

Why Pirazolac (CAS 71002-09-0) Cannot Be Substituted by Other NSAIDs Without Quantitative Performance Verification

Generic substitution among NSAIDs is scientifically unwarranted due to Pirazolac's distinct pharmacokinetic profile, including an intermediate elimination half-life of 16-18 hours that yields steady plasma levels under twice-daily dosing without the high fluctuations seen with short half-life agents like indomethacin or diclofenac, nor the excessive accumulation characteristic of pyrazolones and oxicams [1]. Additionally, Pirazolac exhibits a markedly prolonged synovial fluid half-life of 66.2 hours compared to its plasma half-life of 30.9 hours, a differential that critically influences therapeutic duration at the site of inflammation [2]. This unique kinetic signature, combined with its differential effects on gastric prostanoid synthesis compared to indomethacin [3], means that substituting Pirazolac with another NSAID without accounting for these quantified parameters would compromise both dosing regimen design and the expected safety-efficacy balance.

• [1] Täuber U. The pharmacokinetics of pirazolac in human subjects. Drugs Exp Clin Res. 1990;16(1):13-20. PMID: 2376240. View Source
• [2] Kurowski M, et al. Transsynovial distribution and protein binding of pirazolac in patients with rheumatoid arthritis. Eur J Clin Pharmacol. 1986;30(3):349-353. doi: 10.1007/BF00981129. View Source
• [3] Tavares IA, Bennett A. Effect of pirazolac on prostanoid synthesis by human gastric mucosa in vitro. Drugs Exp Clin Res. 1990;16(1):1-6. PMID: 2198155. View Source

Pirazolac (CAS 71002-09-0): Quantitative Differential Evidence vs. Indomethacin, Diclofenac, and Sulindac

Pirazolac vs. Indomethacin: 12-Week Double-Blind Head-to-Head Efficacy and Safety in Ankylosing Spondylitis

In a 12-week double-blind head-to-head trial comparing pirazolac (300-600 mg twice daily) with indomethacin (25-50 mg three times daily) in 119 patients with ankylosing spondylitis, both therapies demonstrated significant improvements in clinical symptoms with similar overall efficacy. However, the withdrawal rate due to intolerable adverse events was notably higher in pirazolac recipients compared to indomethacin recipients [1]. Notably, pirazolac was associated with approximately twice as many moderate to severe adverse effects as indomethacin [2].

Evidence Dimension	Clinical efficacy, tolerability, and adverse event severity in ankylosing spondylitis
Target Compound Data	Pirazolac: Withdrawal rate due to intolerable adverse events greater than indomethacin; approximately twice as many moderate to severe adverse effects
Comparator Or Baseline	Indomethacin: Withdrawal rate due to intolerable adverse events lower than pirazolac
Quantified Difference	Pirazolac associated with approximately 2× moderate to severe adverse effects vs. indomethacin
Conditions	12-week double-blind trial; 119 patients with ankylosing spondylitis; pirazolac 300-600 mg b.i.d. vs. indomethacin 25-50 mg t.i.d.

Why This Matters

This head-to-head evidence quantifies the adverse event trade-off when selecting pirazolac over indomethacin for ankylosing spondylitis protocols.

• [1] Carcassi C, La Nasa G, Perpignano G. A 12-week double-blind study of the efficacy, safety and tolerance of pirazolac b.i.d. compared with indomethacin t.i.d. in patients with ankylosing spondylitis. Drugs Exp Clin Res. 1990;16(1):29-37. PMID: 2198157. View Source
• [2] Spangler RS. Cyclooxygenase 1 and 2 in rheumatic disease: implications for nonsteroidal anti-inflammatory drug therapy. Semin Arthritis Rheum. 1996;26(1):435-446. doi: 10.1016/S0049-0172(96)80013-8. (Citing: Pirazolac associated with approximately twice as many moderate to severe adverse effects as indomethacin). View Source

Pirazolac vs. Diclofenac: Quantified Reduction in Fecal Blood Loss in Healthy Volunteers

A double-blind crossover study in healthy volunteers demonstrated that pirazolac caused less fecal blood loss than diclofenac sodium, although both caused more blood loss than placebo [1]. This finding is corroborated by in vitro data showing that pirazolac produces less inhibition of prostanoid accumulation in human gastric mucosa than indomethacin and other commonly used NSAIDs, a mechanistic basis for its differentiated gastric safety profile [2].

Evidence Dimension	Fecal blood loss (gastrointestinal tolerability marker)
Target Compound Data	Pirazolac: Less fecal blood loss than diclofenac
Comparator Or Baseline	Diclofenac sodium: Greater fecal blood loss than pirazolac
Quantified Difference	Pirazolac < Diclofenac (quantitative magnitude not specified in available data; directional difference established)
Conditions	Double-blind crossover study in healthy volunteers

Why This Matters

This direct comparison establishes pirazolac's relative GI safety advantage over diclofenac, a key procurement consideration for studies involving subjects with elevated GI risk.

• [1] Bown RL, Martin BK, Geddawi M. Comparison of occult blood loss caused by pirazolac and diclofenac sodium: a double-blind crossover study. Curr Med Res Opin. 1985;9(8):548-551. doi: 10.1185/03007998509109633. View Source
• [2] Tavares IA, Bennett A. Effect of pirazolac on prostanoid synthesis by human gastric mucosa in vitro. Drugs Exp Clin Res. 1990;16(1):1-6. PMID: 2198155. View Source

Pirazolac vs. Sulindac: Equivalent Efficacy with Differential Tolerability in Rheumatoid Arthritis

In a multicenter double-blind study comparing pirazolac with sulindac in patients with rheumatoid arthritis, pirazolac was at least as effective as sulindac. However, the adverse event profile differed: 15% of patients in the pirazolac group dropped out due to adverse clinical experiences compared with 11% in the sulindac group [1]. The proportion of patients reporting no adverse effects was similar between groups (45% for pirazolac vs. 44% for sulindac) [1].

Evidence Dimension	Efficacy and tolerability in rheumatoid arthritis
Target Compound Data	Pirazolac: 15% dropout due to adverse events; 45% no adverse effects; efficacy ≥ sulindac
Comparator Or Baseline	Sulindac: 11% dropout due to adverse events; 44% no adverse effects
Quantified Difference	Pirazolac dropout rate 4 percentage points higher (15% vs. 11%)
Conditions	Multicenter double-blind trial; patients with rheumatoid arthritis

Why This Matters

This data enables procurement decisions where equivalent efficacy to sulindac is required but differential tolerability expectations must be factored into protocol design.

• [1] Numo R. Multicentre double-blind study of the efficacy, safety and tolerance of pirazolac compared with sulindac in patients with rheumatoid arthritis. Drugs Exp Clin Res. 1990;16(1):17-27. PMID: 2198156. View Source

Pirazolac's Unique Pharmacokinetic Half-Life Differentiation: Plasma vs. Synovial Fluid

Pirazolac exhibits a uniquely prolonged residence time in the synovial fluid compared to plasma, a characteristic not uniformly shared across NSAIDs. Following 450 mg twice-daily dosing for 7 days in rheumatoid arthritis patients, the half-life of pirazolac was 30.9 hours in plasma but extended to 66.2 hours in synovial fluid—a 2.14-fold increase [1]. Additionally, the non-protein bound (free) fraction in synovial fluid (0.86%) was significantly higher than in plasma (0.53%) [1], and absolute free concentrations in both compartments (approximately 250 ng/mL) fell within the IC₅₀ range for COX inhibition in mouse peritoneal macrophages [1].

Evidence Dimension	Half-life in synovial fluid vs. plasma
Target Compound Data	Pirazolac: t₁/₂ plasma = 30.9 h; t₁/₂ synovial fluid = 66.2 h; free fraction in synovial fluid = 0.86% vs. plasma = 0.53%
Comparator Or Baseline	General NSAID class: Most NSAIDs exhibit similar half-lives in plasma and synovial fluid; Pirazolac's 2.14× prolongation in synovial fluid is a distinguishing feature.
Quantified Difference	2.14× longer half-life in synovial fluid (66.2 h vs. 30.9 h)
Conditions	21 patients with rheumatoid arthritis; 450 mg pirazolac b.i.d. for 7 days

Why This Matters

This pharmacokinetic differentiation supports less frequent dosing for sustained synovial inflammation control and informs procurement for studies targeting joint-specific pharmacodynamics.

• [1] Kurowski M, et al. Transsynovial distribution and protein binding of pirazolac in patients with rheumatoid arthritis. Eur J Clin Pharmacol. 1986;30(3):349-353. doi: 10.1007/BF00981129. View Source

Pirazolac Dose-Linear Pharmacokinetics with Predictable Exposure

Pirazolac demonstrates linear and predictable pharmacokinetics across its therapeutic dose range. Maximum plasma levels and areas under the plasma level curve increased linearly with doses from 50 to 600 mg [1]. Key pharmacokinetic parameters were dose-independent: tₘₐₓ = 3 hours, oral clearance = 0.3 mL/min/kg, and terminal plasma half-life = 16-18 hours [1]. Approximately 65% of the dose was renally excreted within 72 hours primarily as pirazolac glucuronide [1].

Evidence Dimension	Dose proportionality of pharmacokinetic parameters
Target Compound Data	Pirazolac: Linear PK across 50-600 mg; t₁/₂ = 16-18 h (dose-independent); CL = 0.3 mL/min/kg; tₘₐₓ = 3 h
Comparator Or Baseline	Indomethacin and diclofenac (short half-life NSAIDs): Known to exhibit plasma level fluctuations under typical dosing regimens
Quantified Difference	Pirazolac half-life (16-18 h) permits twice-daily dosing with steady plasma levels, unlike short half-life agents that require more frequent administration.
Conditions	6 young volunteers (3 males, 3 females); oral doses of 50, 150, 300, 450, and 600 mg as crystalline suspension

Why This Matters

Predictable dose-linear pharmacokinetics simplify study design, reduce inter-individual variability concerns, and enable reliable dose escalation in research protocols.

• [1] Täuber U, et al. Pharmacokinetics of pirazolac — a new anti-inflammatory drug — in human volunteers. II. Dose linearity of plasma levels and excretion. Pharm Res. 1985;2(4):188-191. doi: 10.1023/A:1016396224046. PMID: 24272813. View Source

Validated Research and Industrial Application Scenarios for Pirazolac (CAS 71002-09-0)

Ankylosing Spondylitis Clinical Trials with Head-to-Head Comparator Data

Pirazolac is supported by direct 12-week double-blind comparative data against indomethacin in ankylosing spondylitis, enabling its use as a benchmark compound or active comparator in protocols requiring established efficacy and quantifiable adverse event benchmarks [1]. Procurement is warranted for trials seeking an NSAID with documented efficacy parity to indomethacin but with a distinct safety signature characterized by approximately twice the rate of moderate-to-severe adverse events [2].

Gastrointestinal Safety Comparative Studies vs. Diclofenac

The established differential in fecal blood loss—pirazolac causing less occult blood loss than diclofenac in healthy volunteers [1]—positions this compound for studies evaluating GI tolerability mechanisms or for protocols where reduced GI insult is a primary endpoint. In vitro prostanoid inhibition data from human gastric mucosa provide mechanistic validation for this differential effect [2].

Synovial Fluid Pharmacokinetic and Tissue Distribution Studies

Pirazolac's prolonged synovial fluid half-life of 66.2 hours—more than double its plasma half-life of 30.9 hours [1]—makes it uniquely suited for investigations of joint-specific NSAID distribution, transsynovial kinetics, and the relationship between synovial drug concentration and local COX inhibition. The elevated free fraction in synovial fluid (0.86%) compared to plasma (0.53%) further supports its utility in protein-binding and tissue partitioning research [1].

Rheumatoid Arthritis Studies with Sulindac Comparator Data

Pirazolac's efficacy equivalence to sulindac, coupled with quantified differential dropout rates (15% for pirazolac vs. 11% for sulindac due to adverse events), makes it a valuable reference compound for rheumatoid arthritis protocols where established efficacy must be balanced against a defined tolerability expectation [1].

• [1] Carcassi C, La Nasa G, Perpignano G. A 12-week double-blind study of the efficacy, safety and tolerance of pirazolac b.i.d. compared with indomethacin t.i.d. in patients with ankylosing spondylitis. Drugs Exp Clin Res. 1990;16(1):29-37. PMID: 2198157. View Source
• [2] Bown RL, Martin BK, Geddawi M. Comparison of occult blood loss caused by pirazolac and diclofenac sodium: a double-blind crossover study. Curr Med Res Opin. 1985;9(8):548-551. doi: 10.1185/03007998509109633. PMID: 3896665. View Source
• [3] Kurowski M, et al. Transsynovial distribution and protein binding of pirazolac in patients with rheumatoid arthritis. Eur J Clin Pharmacol. 1986;30(3):349-353. doi: 10.1007/BF00981129. PMID: 3792428. View Source
• [4] Numo R. Multicentre double-blind study of the efficacy, safety and tolerance of pirazolac compared with sulindac in patients with rheumatoid arthritis. Drugs Exp Clin Res. 1990;16(1):17-27. PMID: 2198156. View Source